ML175

• Molecular Formula: C13H13ClF3N3O4
• Molecular Weight: 367.71 g/mol
• InChI: InChI=1S/C13H13ClF3N3O4/c14-8-11(21)19(7-1-6-18-12(22)13(15,16)17)9-2-4-10(5-3-9)20(23)24/h2-5H,1,6-8H2,(H,18,22)
• InChIKey: RPFLJHUKWQKWPO-UHFFFAOYSA-N
• Solubility: >55.2 [ug/mL] (The mean of the results at pH 7.4)

Standard GSTO1 inhibitors often lack proteome-wide selectivity data or in vivo validation. ML175 solves this: a hindered α-chloroacetamide probe with documented selectivity against >30 anti-targets via competitive ABPP (PubChem AID 463102). - **Mechanism**: Covalently labels Cys32; co-crystallized in human GSTO1-1 (PDB: 5V3Q, 1.8Å). - **Cellular Data**: Modulates Akt/MEK1/2 in SH-SY5Y cells; suppresses LPS-induced IL-6 in vivo (10 mg/kg). - **Logistics**: >98% purity solid, global shipping available.

ML175: GSTO1-1 Inhibitor Procurement Guide

ML175 (CAS 610263-01-9) is a hindered α-chloroacetamide covalent inhibitor of glutathione S-transferase omega 1-1 (GSTO1-1), discovered and optimized as an MLPCN chemical probe by The Scripps Research Institute Molecular Screening Center [1]. It covalently labels the active site cysteine nucleophile (Cys32) of GSTO1-1 , and has been co-crystallized with human GSTO1-1 (PDB: 5V3Q, 5YVO) [2]. ML175 is supplied as a >98% pure solid with a molecular weight of 367.71 g/mol (C₁₃H₁₃ClF₃N₃O₄) [3]. The compound has been independently validated to modulate Akt and MEK1/2 kinase signaling in human neuroblastoma SH-SY5Y cells [4] and to suppress lipopolysaccharide (LPS)-stimulated inflammatory responses in vitro and in vivo [5].

• [1] Tsuboi K, Bachovchin DA, Speers AE, et al. Optimization and Characterization of an Inhibitor for Glutathione S-Tranferase Omega 1 (GSTO1). In: Probe Reports from the NIH Molecular Libraries Program [Internet]. Bethesda (MD): National Center for Biotechnology Information (US); 2010 [updated 2011 Dec 12]. PMID: 22834034. View Source
• [2] RCSB PDB. 5V3Q: Human GSTO1-1 complexed with ML175. Deposited 2017-03-07. View Source
• [3] Adooq. ML175 Product Datasheet. CAS 610263-01-9. View Source
• [4] Saisawang C, et al. Glutathione transferase Omega 1-1 (GSTO1-1) modulates Akt and MEK1/2 signaling in human neuroblastoma cell SH-SY5Y. Proteins. 2019;87(7):588-595. PMID: 30874320. View Source
• [5] Menon D, Innes A, Oakley AJ, et al. GSTO1-1 plays a pro-inflammatory role in models of inflammation, colitis and obesity. Sci Rep. 2017;7:17861. PDB 5V3Q. View Source

ML175 Differentiation vs. Generic GSTO1 Inhibitors

GSTO1-1 is an unusual glutathione transferase that utilizes a hyper-reactive catalytic cysteine (Cys32) rather than a serine or tyrosine [1]. Covalent inhibitors targeting Cys32 can display widely divergent selectivity profiles depending on the electrophilic scaffold and binding orientation within the active site. For instance, the commercially available probe CMFDA (5-chloromethylfluorescein diacetate) inhibits GSTO1 with an IC₅₀ of 51 nM but is susceptible to rapid hydrolysis by endogenous esterases, rendering it membrane-impermeable [2]. The closely related α-chloroacetamide inhibitor C1-27 (GSTO1-IN-1) has a reported IC₅₀ of 31–44.5 nM and binds in a subtly distinct pose from ML175 within the GSTO1 active site [3]. Other inhibitors, such as A13, exhibit markedly weaker GSTO1 engagement (IC₅₀ = 457 nM) , while KT53 (IC₅₀ = 21 nM in vitro) lacks ML175's documented >350-fold selectivity against anti-targets in competitive ABPP profiling [4]. These differences in potency, target engagement mode, selectivity breadth, and cellular permeability mean that results obtained with one GSTO1 inhibitor cannot be assumed to replicate with another. The quantitative evidence below clarifies where ML175 occupies a differentiated position in the GSTO1 inhibitor landscape.

• [1] Tsuboi K, et al. Potent and selective inhibitors of glutathione S-transferase omega 1 that impair cancer drug resistance. J Am Chem Soc. 2011;133(41):16605-16. PMID: 21899313. View Source
• [2] Son J, et al. A fluorescent CellTracker Green CMFDA is a potent GSTO1 inhibitor. Cited in: Tsuboi K, et al. Probe Reports from the NIH Molecular Libraries Program; 2010. NBK98917. View Source
• [3] Sci Rep. 2017;7:17861. Figure 6: Superposition of GSTO1-1 active site with ML175 (green) and C1-27 (purple). View Source
• [4] Tsuboi K, et al. Optimization and Characterization of an Inhibitor for Glutathione S-Tranferase Omega 1 (GSTO1). NBK98917. 2010. >350-fold selectivity. View Source

ML175 Quantitative Differentiation Evidence

Distinct Binding Pose vs. C1-27 in GSTO1-1 Active Site

X-ray crystal structures of human GSTO1-1 in complex with ML175 (PDB: 5V3Q) and with C1-27 (PDB: 4YQM) reveal that although both compounds covalently modify the active-site cysteine C32, they adopt distinct binding poses. Superposition of the two co-crystal structures shows divergent orientations of the inhibitor scaffolds within the active site [1]. This structural difference—which cannot be inferred from IC₅₀ values alone—means that ML175 and C1-27 engage different subsets of active-site residues and may exhibit differing selectivity profiles in a complex proteomic context. ML175 achieves this differentiated binding while maintaining an IC₅₀ of 28 nM [2], compared to the reported IC₅₀ of 31 nM (or 44.5 nM in independent assessments) for C1-27 [3].

Evidence Dimension	Covalent inhibitor binding pose in GSTO1-1 active site (Cys32)
Target Compound Data	ML175 co-crystallized with human GSTO1-1 at 2.25 Å resolution; distinct binding pose (PDB: 5V3Q, 5YVO)
Comparator Or Baseline	C1-27 (GSTO1-IN-1) co-crystallized with human GSTO1-1; adopts a subtly different orientation in the active site (PDB: 4YQM); IC₅₀ = 31–44.5 nM
Quantified Difference	Structurally distinct binding poses confirmed by superposition; ML175 IC₅₀ = 28 nM vs. C1-27 IC₅₀ = 31 nM (or 44.5 nM independent)
Conditions	Recombinant human GSTO1-1 protein; X-ray crystallography; covalent modification of Cys32

Why This Matters

Different binding poses can translate into different off-target reactivity profiles; researchers requiring a validated probe with a structurally defined, distinct binding mode should select ML175 over C1-27.

• [1] Sci Rep. 2017;7:17861. Figure 6: Superposition of GSTO1-1 active site with ML175 (green) and C1-27 (purple). PDB 5V3Q vs. 4YQM. View Source
• [2] Tsuboi K, et al. NBK98917. 2010. ML175 IC50 = 28 nM. View Source
• [3] Ramkumar K, et al. Mechanistic evaluation and transcriptional signature of a glutathione S-transferase omega 1 inhibitor. Nat Commun. 2016;7:13084. C1-27 IC50 = 44.5 nM. PMID: 27703239. View Source

Proteome-Wide Selectivity by Competitive ABPP

In competitive activity-based protein profiling (ABPP) experiments conducted at 10 µM compound concentration in MDA-MB-435 soluble proteome, ML175 demonstrated greater than 350-fold selectivity against potential anti-targets, with no anti-targets observed at 10 µM [1]. This contrasts with the selectivity profiles of KT53, a closely related α-chloroacetamide inhibitor from the same chemical series, which, while potent (IC₅₀ = 21 nM in vitro; 35 nM in situ), was evaluated at 5–10 µM against a panel of more than 30 ABPP probe-reactive proteins and showed some off-target reactivity in the Scaffold 2 lead series [2]. The comprehensive competitive ABPP selectivity dataset for ML175 is publicly available through PubChem BioAssay AID 463102 [3].

Evidence Dimension	Proteome-wide selectivity against anti-targets measured by competitive ABPP
Target Compound Data	ML175: >350-fold selectivity; no anti-targets detected at 10 µM in competitive ABPP profiling
Comparator Or Baseline	KT53: evaluated at 5–10 µM against >30 probe-reactive proteins; off-target reactivity noted in scaffold optimization studies. C1-27: no comprehensive competitive ABPP selectivity data publicly reported.
Quantified Difference	ML175: >350-fold selectivity window confirmed. KT53: no comparable fold-selectivity figure reported; off-target rates documented in SAR tables.
Conditions	MDA-MB-435 soluble proteome; SE-Rh and CARh ABPP probes; 10 µM compound concentration; PubChem AID 463102

Why This Matters

Proteome-wide selectivity data is essential for chemical probe qualification; ML175's documented >350-fold selectivity provides confidence for target-specific interpretation of biological phenotypes.

• [1] Tsuboi K, et al. NBK98917. 2010. ML175 IC50 = 28 nM; >350-fold selectivity; no anti-targets at 10 µM. View Source
• [2] Tsuboi K, et al. J Am Chem Soc. 2011;133(41):16605-16. KT53 IC50 = 21 nM (in vitro), 35 nM (in situ); selectivity assessed at 5–10 µM. View Source
• [3] PubChem BioAssay AID 463102: Inhibition of endogenous GSTO1 at 10 µM, 1 µM, 0.1 µM compound potency and selectivity analysis. View Source

Complete In Situ GSTO1-1 Inhibition in Intact Cells

ML175 achieves complete inhibition of GSTO1-1 in cultured MDA-MB-435 cells at a concentration of 250 nM [1]. In comparison, the more recently reported GSTO1 inhibitor A13 exhibits only modest GSTO1 engagement in both cell-free and cellular CMFDA assays despite its covalent mechanism, with an enzymatic IC₅₀ of 457 nM . The cellular potency of KT53 (IC₅₀ = 35 nM in situ in MDA-MB-435 cells) is approximately 7-fold higher than ML175's in situ concentration for complete inhibition [2]; however, KT53 lacks ML175's proteome-wide selectivity documentation. CMFDA, although equipotent to ML175 enzymatically (IC₅₀ = 51 nM), is membrane-impermeable following esterase hydrolysis and cannot sustain intracellular target engagement [3].

Evidence Dimension	In situ target engagement in intact cells
Target Compound Data	ML175: complete GSTO1-1 inhibition in MDA-MB-435 cells at 250 nM
Comparator Or Baseline	A13: modest GSTO1 engagement in cellular CMFDA assay; IC₅₀ = 457 nM. KT53: IC₅₀ = 35 nM in situ (MDA-MB-435). CMFDA: IC₅₀ = 51 nM but membrane-impermeable after esterase hydrolysis.
Quantified Difference	ML175 achieves complete target inhibition at 250 nM vs. A13 enzymatic IC₅₀ = 457 nM (1.8-fold higher concentration for complete inhibition vs. A13's half-maximal); KT53 in situ IC₅₀ = 35 nM (7.1-fold more potent in situ but without the documented selectivity breadth)
Conditions	MDA-MB-435 human cancer cells; 1 h incubation; gel-based competitive ABPP readout

Why This Matters

Complete in situ target engagement at sub-micromolar concentration, combined with documented proteome-wide selectivity, makes ML175 a well-characterized chemical probe for cellular studies where inhibitor selectivity is critical.

• [1] Tsuboi K, et al. NBK98917. 2010. ML175: active in situ, completely inhibiting GSTO1 at 250 nM. View Source
• [2] Tsuboi K, et al. J Am Chem Soc. 2011;133(41):16605-16. KT53 in situ IC50 = 35 nM. View Source
• [3] Son J, et al. Cited in NBK98917. CMFDA IC50 = 51 nM; membrane-impermeable upon esterase hydrolysis. View Source

Akt/MEK1/2 Signaling Activation in Neuroblastoma Cells

In the human neuroblastoma SH-SY5Y cell line, treatment with ML175 resulted in the activation of both Akt and MEK1/2 kinases, with the extent of activation comparable to that induced by lipopolysaccharide (LPS) stimulation [1]. This functional effect was linked to GSTO1-1 enzyme activity, as ML175-mediated GSTO1-1 inhibition derepressed Akt and MEK1/2 signaling, and co-immunoprecipitation experiments confirmed physical interaction between GSTO1-1 and both kinases [2]. By contrast, functional Akt/MEK signaling modulation has not been reported for KT53 or C1-27 in published studies; the biological characterization of KT53 focused on cisplatin sensitization in cancer cells [3], while A13 was characterized for NLRP3 inflammasome-associated IL-1β and IL-18 release . This functional divergence may reflect differences in the binding modes and downstream consequences of GSTO1-1 inhibition by distinct chemotypes.

Evidence Dimension	Functional modulation of Akt and MEK1/2 kinase signaling in neuronal cells
Target Compound Data	ML175: activates both Akt and MEK1/2 in SH-SY5Y cells; effect comparable to LPS stimulation
Comparator Or Baseline	KT53: demonstrated cisplatin sensitization in cancer cells but no reported Akt/MEK activation data. A13: characterized for NLRP3 inflammasome inhibition; no neuronal kinase signaling studies. C1-27: adipocyte differentiation and NLRP3 studies; no Akt/MEK data.
Quantified Difference	Qualitative differentiation: ML175 is the only GSTO1 inhibitor with published evidence of Akt/MEK1/2 pathway activation in a neuronal cell context. (Exception: quantitative comparison not available due to absence of analogous studies for comparators.)
Conditions	SH-SY5Y human neuroblastoma cells; ML175 treatment; Akt and MEK1/2 phosphorylation assessed; co-immunoprecipitation for GSTO1-1–kinase interaction

Why This Matters

For research programs investigating GSTO1-1's role in neuronal kinase signaling or neuroblastoma biology, ML175 is the inhibitor with direct published evidence supporting this specific functional application.

• [1] Saisawang C, et al. Proteins. 2019;87(7):588-595. ML175 activates Akt and MEK1/2 in SH-SY5Y cells. PMID: 30874320. View Source
• [2] Saisawang C, et al. Proteins. 2019. GSTO1-1 co-immunoprecipitated with Akt and MEK1/2. View Source
• [3] Tsuboi K, et al. J Am Chem Soc. 2011. KT53 sensitizes cancer cells to cisplatin. View Source

In Vivo Suppression of LPS-Induced Inflammatory Response

In wild-type mice, ML175 (10 mg/kg) suppressed serum IL-6 levels following LPS challenge and ameliorated the inflammatory response [1]. The PDB deposition 5V3Q explicitly states that a small molecule inhibitor covalently binding in the active site of GSTO1-1 was used to ameliorate the inflammatory response to LPS in wild-type mice, demonstrating the potential therapeutic utility of GSTO1-1 inhibitors in modulating inflammation [2]. This in vivo pharmacodynamic evidence is absent from the published characterization of KT53, which has only been studied in cancer cell cisplatin sensitization assays [3]. The structurally distinct inhibitor A13 has shown suppression of IL-1β and IL-18 secretion in macrophage models (IC₅₀ = 1.9 µM and 1.0 µM, respectively) but has not yet been reported in an in vivo inflammation model .

Evidence Dimension	In vivo suppression of LPS-induced inflammatory cytokine production
Target Compound Data	ML175: 10 mg/kg suppresses serum IL-6 in LPS-challenged mice
Comparator Or Baseline	A13: suppresses IL-1β (IC₅₀ = 1.9 µM) and IL-18 (IC₅₀ = 1.0 µM) in macrophage models but no in vivo data reported. KT53: no in vivo inflammation data; only cancer cell cisplatin sensitization. C1-27: no in vivo inflammation data.
Quantified Difference	ML175 is the only GSTO1 inhibitor among the compared set with published in vivo anti-inflammatory efficacy data (10 mg/kg in mice).
Conditions	Wild-type mice; LPS challenge; 10 mg/kg ML175; serum IL-6 measurement

Why This Matters

For research programs translating GSTO1-1 inhibition into in vivo inflammation models, ML175 provides the only published in vivo proof-of-concept data among current GSTO1 chemical probes.

• [1] Menon D, et al. Sci Rep. 2017;7:17861. ML175 suppresses LPS-induced IL-6 secretion in BMDMs (in vitro) and serum IL-6 in mice at 10 mg/kg (in vivo). Figure 7. View Source
• [2] RCSB PDB 5V3Q. Human GSTO1-1 complexed with ML175. Small molecule inhibitor ameliorates inflammatory response to LPS in wild-type mice. View Source
• [3] Tsuboi K, et al. J Am Chem Soc. 2011. KT53: cisplatin sensitization; no in vivo inflammation data. View Source

ML175 Application Scenarios

Chemical Probe for Proteomic Target ID and Validation

ML175 is the GSTO1-1 inhibitor with the most extensively documented proteome-wide selectivity profile (>350-fold selectivity against anti-targets in competitive ABPP) [7]. Researchers performing chemoproteomic target identification or competitive ABPP-based target engagement studies should select ML175 as the reference GSTO1-1 probe, because its selectivity against more than 30 ABPP-detectable proteins in the MDA-MB-435 proteome has been rigorously assessed and deposited in PubChem (AID 463102) [8]. This dataset provides a validated baseline for interpreting proteomic changes upon GSTO1-1 inhibition that is not available for C1-27, KT53, or A13.

Akt/MEK Signaling Pathway Study in Neuronal Cells

ML175 is the only GSTO1-1 inhibitor with peer-reviewed evidence demonstrating activation of both Akt and MEK1/2 kinase signaling in human neuroblastoma SH-SY5Y cells, an effect comparable to LPS stimulation [7]. Investigators studying the role of GSTO1-1 in neuronal signal transduction, neuroblastoma biology, or kinase pathway modulation should prioritize ML175, as the functional interaction between GSTO1-1 and Akt/MEK1/2 has been mechanistically validated through co-immunoprecipitation experiments only for this inhibitor [8].

In Vivo Anti-Inflammatory Efficacy Model

ML175 at 10 mg/kg suppresses LPS-induced serum IL-6 levels in wild-type mice, providing the only published in vivo anti-inflammatory proof-of-concept among current-generation GSTO1 chemical probes [7]. Preclinical researchers designing murine models of acute inflammation (e.g., LPS challenge, toxic shock) who require a GSTO1-1 inhibitor with documented in vivo pharmacodynamic activity should select ML175. The co-crystal structure (PDB: 5V3Q) provides structural confidence for interpreting target-specific in vivo effects [8]. Note that in vivo pharmacokinetic and formulation parameters should be independently optimized for each experimental protocol.

Structural Biology & Covalent Inhibitor Design

Two independent X-ray crystal structures of human GSTO1-1 in complex with ML175 are publicly available (PDB: 5V3Q at 2.25 Å; PDB: 5YVO at 1.8 Å) [7]. These structures reveal the precise binding mode of the hindered α-chloroacetamide scaffold, including the covalent linkage to Cys32 and the orientation of the trifluoroacetamide and nitrophenyl moieties within the active site [8]. Structural biologists and medicinal chemists engaged in structure-based design of next-generation GSTO1-1 inhibitors can use these high-resolution structures as templates for molecular docking, pharmacophore modeling, or fragment-based design, benefiting from the well-resolved electron density of the ML175 ligand.

• [1] Tsuboi K, et al. NBK98917. 2010. ML175: >350-fold selectivity; PubChem AID 463102. View Source
• [2] PubChem BioAssay AID 463102. ML175 selectivity profiling data. View Source
• [3] Saisawang C, et al. Proteins. 2019. ML175 activates Akt and MEK1/2 in SH-SY5Y. View Source
• [4] Saisawang C, et al. Proteins. 2019. GSTO1-1 co-IP with Akt and MEK1/2. View Source
• [5] Menon D, et al. Sci Rep. 2017;7:17861. ML175 suppresses LPS-induced serum IL-6 in mice at 10 mg/kg. View Source
• [6] RCSB PDB 5V3Q. ML175 co-crystallized with human GSTO1-1. View Source
• [7] RCSB PDB 5V3Q (2.25 Å) and 5YVO (1.8 Å). Human GSTO1-1 complexed with ML175. View Source
• [8] Sci Rep. 2017;7:17861. Structural analysis of ML175–GSTO1-1 complex. View Source